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Compound of Interest

Compound Name: Bis(4-chlorophenoxy)acetic acid

CAS No.: 29815-94-9

Cat. No.: B1679254
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Prepared for Researchers, Scientists, and Drug Development Professionals

Introduction and Scientific Context
4-Chlorophenoxyacetic acid (4-CPA) is a synthetic plant growth regulator that belongs to the

phenoxyacetic acid class of compounds.[1] It is structurally and functionally analogous to the

natural plant hormone auxin (indole-3-acetic acid, IAA).[2] This mimicry allows 4-CPA to be

absorbed by the roots, stems, leaves, flowers, and fruits of a plant and elicit a range of

physiological responses.[1][3] At low concentrations, it is a potent growth promoter, while at

higher concentrations, it can act as an herbicide.[4] Its primary applications in agriculture and

horticulture revolve around improving fruit set, preventing premature fruit drop, and inducing

the development of seedless fruit (parthenocarpy).[1][5][6] The stability and prolonged

biological activity of 4-CPA make it a valuable tool in both research and commercial settings.[1]

Chemical Properties of 4-Chlorophenoxyacetic acid (4-CPA):
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Property Value

CAS Number 122-88-3[7]

Molecular Formula C₈H₇ClO₃[1][8]

Molecular Weight 186.59 g/mol [1][7]

Appearance White crystal powder[1]

Melting Point 157-159 °C[8]

Solubility
Slightly soluble in water; easily soluble in

ethanol, acetone, and benzene.[9]

Mechanism of Action: An Auxin Mimic
The physiological effects of 4-CPA are rooted in its ability to function as a synthetic auxin.[4]

Natural auxins like IAA are crucial for regulating cell division, elongation, and differentiation.[10]

4-CPA mimics these actions by binding to auxin receptors in the plant cell.[11] However, unlike

natural auxins which are readily metabolized by the plant, synthetic auxins like 4-CPA persist

for longer periods, leading to a sustained response.[2]

At the molecular level, auxin signaling is a complex process. The binding of an auxin (or a

mimic like 4-CPA) to its receptor, such as the TRANSPORT INHIBITOR RESPONSE 1/AUXIN

SIGNALING F-BOX (TIR1/AFB) proteins, triggers the degradation of Aux/IAA transcriptional

repressors. This de-repression allows Auxin Response Factors (ARFs) to regulate the

expression of auxin-responsive genes, which in turn leads to the observed physiological effects

like cell growth and development. At high concentrations, this sustained signaling leads to

uncontrolled growth and ethylene production, ultimately causing plant death, which is the basis

of its herbicidal activity.[2]
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Fig. 1: Simplified Auxin Signaling Pathway
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Caption: Simplified mechanism of 4-CPA as an auxin mimic.

Applications and Protocols in Plant Science
Research
The primary utility of 4-CPA in a research context is to modulate plant development, particularly

reproductive processes. Below are detailed protocols for its preparation and application.

Preparation of Stock and Working Solutions
Rationale: 4-CPA is poorly soluble in water, necessitating the use of an organic solvent to

create a concentrated stock solution, which can then be diluted to precise working

concentrations.

Materials:
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4-Chlorophenoxyacetic acid (4-CPA) powder

Ethanol or Acetone

Deionized or distilled water

Volumetric flasks

Magnetic stirrer and stir bar

Analytical balance

Protocol for 1000 ppm (mg/L) Stock Solution:

Accurately weigh 100 mg of 4-CPA powder.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 10-20 mL of ethanol or acetone to dissolve the powder completely. Swirl

gently until no solid particles are visible.

Once dissolved, add deionized water to bring the total volume to the 100 mL mark.

Mix thoroughly by inverting the flask several times.

Store the stock solution in a labeled, sealed container at 4°C in the dark.

Protocol for Preparing Working Solutions: Use the formula C1V1 = C2V2 to calculate the

required volume of stock solution.

C1 = Concentration of stock solution (1000 ppm)

V1 = Volume of stock solution to be used

C2 = Desired concentration of working solution (e.g., 25 ppm)

V2 = Final volume of working solution (e.g., 500 mL)
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Example for a 25 ppm working solution: (1000 ppm) * V1 = (25 ppm) * (500 mL) V1 = (25 * 500)

/ 1000 = 12.5 mL

Measure 12.5 mL of the 1000 ppm stock solution.

Transfer it to a 500 mL volumetric flask.

Add deionized water to the 500 mL mark.

Mix thoroughly. This working solution is now ready for application.

Experimental Protocols for Application
A. Protocol for Preventing Flower and Fruit Drop

Objective: To investigate the efficacy of 4-CPA in reducing the abscission of flowers and young

fruits.

Procedure:

Prepare working solutions of 4-CPA at various concentrations (e.g., 15, 25, 35 ppm). A

control group should be treated with a solution containing the same concentration of solvent

(e.g., ethanol) as the working solutions.

During the flowering period of the target plant (e.g., tomato, eggplant), apply the solutions.[3]

[5]

Application Method: Use a small hand sprayer to lightly mist the flowers.[5] Ensure even

coverage but avoid spraying tender branches and new shoots to prevent phytotoxicity.[5] The

application is most effective when done on open female flowers.[5]

Timing: Apply during the full bloom period. For some species like grapes, a second

application may be beneficial.[3]

Data Collection: Tag the treated flowers and monitor them over time. Record the percentage

of flowers that set fruit and the percentage of fruit that reach maturity compared to the control

group.
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B. Protocol for Inducing Parthenocarpy (Seedless Fruit)

Objective: To stimulate fruit development without fertilization to produce seedless fruit.

Procedure:

Prepare 4-CPA working solutions, typically in the range of 20-50 ppm.[9]

Select a plant species known to be responsive, such as tomato or cucumber.[9]

Application Method:

Flower Dipping: Gently dip individual open flowers into the 4-CPA solution for 2-3 seconds.

Flower Spraying: Use a fine mist sprayer to target the flowers directly.[5][9] This is more

practical for a larger number of plants.

Timing: Application should coincide with the opening of the female flowers.[9]

Data Collection: After the normal fruiting period, harvest the fruits from both treated and

control plants. Cut the fruits open to observe and quantify the presence or absence of seeds.

Measure fruit weight, size, and quality parameters.
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Fig. 2: General Experimental Workflow
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Caption: A typical workflow for evaluating 4-CPA effects.

Quantitative Data: Recommended Concentrations
The optimal concentration of 4-CPA is highly dependent on the plant species, environmental

conditions (especially temperature), and the desired physiological outcome.[3] The following

table summarizes recommended concentrations from various sources.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1679254/docs?utm_src=pdf-body-img#application-notes-and-protocols-4-chlorophenoxyacetic-acid-4-cpa-in-plant-science
https://www.plantgrowthhormones.com/info/application-of-p-chlorophenoxyacetic-acid-4-c-36308288.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plant Species Desired Effect
Recommended
Concentration
(ppm or mg/L)

Application
Method

Source(s)

Tomato

Prevent fruit

drop, promote

fruit set

20-30 Spraying flowers [9]

Prevent low-

temperature

induced flower

drop

30-35
Spraying

flowers/stalks
[3]

Prevent high-

temperature

induced flower

drop

25
Spraying

flowers/stalks
[3]

Cucumber Promote fruit set 25-40
Spraying female

flowers
[9]

Eggplant

Prevent fruit

drop, increase

early yield

30-50
Dipping or

spraying flowers
[3][5][9]

Sweet Pepper Promote fruit set 30-50

Spraying flowers

3 days after

bloom

[9]

Grape (Jufeng)

Reduce fruit

drop, increase

yield

15

Spraying twice

(initial and full

bloom)

[3]

Bean (Kidney)

Inhibit rooting,

prevent flower

drop

1-5

Spraying

flowering

inflorescence

[9]

Important Precaution: Researchers must strictly control the dosage and concentration of 4-

CPA. Over-application can lead to phytotoxicity, including abnormal growth, leaf curling, and
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stem twisting.[2][5] It is advisable to conduct small-scale pilot studies to determine the optimal

concentration for a specific cultivar and set of environmental conditions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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